Cas no 896339-01-8 (N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(2,4-difluorophenyl)ethanediamide)
N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(2,4-difluorophenyl)ethanediamide Chemical and Physical Properties
Names and Identifiers
-
- N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(2,4-difluorophenyl)ethanediamide
- 896339-01-8
- N1-(2-(benzo[d][1,3]dioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)-N2-(2,4-difluorophenyl)oxalamide
- NCGC00135868-01
- HMS1902F10
- N-[2-(1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-N'-(2,4-difluorophenyl)ethanediamide
- G856-4170
- N-[2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-N'-(2,4-difluorophenyl)ethanediamide
- AKOS002049450
- F2573-0055
- N-[2-(1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-N'-(2,4-difluorophenyl)oxamide
- AKOS021642771
- CHEMBL1903733
-
- Inchi: 1S/C22H24F2N4O4/c1-27-6-8-28(9-7-27)18(14-2-5-19-20(10-14)32-13-31-19)12-25-21(29)22(30)26-17-4-3-15(23)11-16(17)24/h2-5,10-11,18H,6-9,12-13H2,1H3,(H,25,29)(H,26,30)
- InChI Key: YEBUEAKROUXQJU-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1NC(C(NCC(C1=CC=C2C(=C1)OCO2)N1CCN(C)CC1)=O)=O)F
Computed Properties
- Exact Mass: 446.17656158g/mol
- Monoisotopic Mass: 446.17656158g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 32
- Rotatable Bond Count: 5
- Complexity: 664
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 83.1Ų
N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(2,4-difluorophenyl)ethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2573-0055-2μmol |
N-[2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-N'-(2,4-difluorophenyl)ethanediamide |
896339-01-8 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2573-0055-5μmol |
N-[2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-N'-(2,4-difluorophenyl)ethanediamide |
896339-01-8 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2573-0055-10μmol |
N-[2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-N'-(2,4-difluorophenyl)ethanediamide |
896339-01-8 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2573-0055-20μmol |
N-[2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-N'-(2,4-difluorophenyl)ethanediamide |
896339-01-8 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2573-0055-1mg |
N-[2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-N'-(2,4-difluorophenyl)ethanediamide |
896339-01-8 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2573-0055-2mg |
N-[2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-N'-(2,4-difluorophenyl)ethanediamide |
896339-01-8 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2573-0055-3mg |
N-[2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-N'-(2,4-difluorophenyl)ethanediamide |
896339-01-8 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2573-0055-4mg |
N-[2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-N'-(2,4-difluorophenyl)ethanediamide |
896339-01-8 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2573-0055-5mg |
N-[2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-N'-(2,4-difluorophenyl)ethanediamide |
896339-01-8 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2573-0055-10mg |
N-[2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]-N'-(2,4-difluorophenyl)ethanediamide |
896339-01-8 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(2,4-difluorophenyl)ethanediamide Related Literature
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(2,4-difluorophenyl)ethanediamide
Research Brief on N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(2,4-difluorophenyl)ethanediamide (CAS: 896339-01-8)
Recent studies on the compound N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(2,4-difluorophenyl)ethanediamide (CAS: 896339-01-8) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzodioxol and difluorophenyl moieties, has shown promising activity in targeting specific biochemical pathways, making it a subject of intense research.
The primary focus of current research has been on elucidating the compound's mechanism of action, pharmacokinetics, and therapeutic efficacy. Preliminary findings suggest that it exhibits high affinity for certain protein targets involved in inflammatory and oncogenic pathways. These insights are derived from in vitro and in vivo studies, which have demonstrated significant inhibitory effects on key enzymes and receptors.
One of the most notable aspects of this compound is its structural complexity, which allows for selective interaction with biological targets. The presence of the 4-methylpiperazine group enhances its solubility and bioavailability, while the benzodioxol and difluorophenyl groups contribute to its binding affinity and specificity. These features make it a promising candidate for further development in drug discovery programs.
Recent publications have also explored the synthetic routes for producing this compound, optimizing yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structure and purity. These methodological advancements are crucial for ensuring reproducibility and scalability in pharmaceutical applications.
In conclusion, N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(2,4-difluorophenyl)ethanediamide represents a significant advancement in the search for new therapeutic agents. Its unique chemical properties and biological activity warrant further investigation, particularly in preclinical and clinical settings. Future research should focus on expanding its therapeutic potential and addressing any potential toxicity or side effects.
896339-01-8 (N-2-(2H-1,3-benzodioxol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl-N'-(2,4-difluorophenyl)ethanediamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)